![molecular formula C8H8ClNO2 B7515646 5-chloro-N-prop-2-enylfuran-2-carboxamide](/img/structure/B7515646.png)
5-chloro-N-prop-2-enylfuran-2-carboxamide
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Overview
Description
5-chloro-N-prop-2-enylfuran-2-carboxamide is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a heterocyclic compound that has shown potential as a therapeutic agent due to its ability to interact with biological targets in the body. In
Scientific Research Applications
5-chloro-N-prop-2-enylfuran-2-carboxamide has been studied for its potential as a therapeutic agent in a variety of diseases. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Mechanism of Action
The mechanism of action of 5-chloro-N-prop-2-enylfuran-2-carboxamide is not fully understood, but it is believed to interact with biological targets in the body through multiple pathways. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which can help to prevent or treat a variety of diseases. It has also been shown to have anti-cancer properties, inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-N-prop-2-enylfuran-2-carboxamide in lab experiments is its ability to interact with multiple biological targets. This makes it a potentially useful therapeutic agent for a variety of diseases. However, one limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 5-chloro-N-prop-2-enylfuran-2-carboxamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and biological targets.
Synthesis Methods
The synthesis of 5-chloro-N-prop-2-enylfuran-2-carboxamide involves the reaction of furan-2-carboxylic acid with thionyl chloride to form furan-2-carbonyl chloride. This is then reacted with propargylamine to form 5-propargylamino-furan-2-carboxylic acid. Finally, this compound is reacted with thionyl chloride and sodium azide to form this compound.
properties
IUPAC Name |
5-chloro-N-prop-2-enylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-2-5-10-8(11)6-3-4-7(9)12-6/h2-4H,1,5H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBMMJFXYTIBFSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=C(O1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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